An In-depth Technical Guide to Vat Blue 6: Chemical Structure, Properties, and Applications
An In-depth Technical Guide to Vat Blue 6: Chemical Structure, Properties, and Applications
For Researchers, Scientists, and Drug Development Professionals
Introduction
Vat Blue 6, also known by its Colour Index name C.I. 69825 and as 3,3'-dichloroindanthrone, is a synthetic anthraquinone (B42736) dye. It is a derivative of indanthrone (B1215505) (Vat Blue 4) and is characterized by its brilliant blue hue and excellent fastness properties.[1][2] This technical guide provides a comprehensive overview of the chemical structure, properties, synthesis, and applications of Vat Blue 6, with a focus on information relevant to scientific research and development.
Chemical Structure and Identification
Vat Blue 6 is a large, planar molecule belonging to the anthraquinone class of dyes.[3] Its chemical structure consists of two fused anthraquinone units linked by nitrogen atoms, with a chlorine atom substituted on each of the anthraquinone moieties.
Systematic Name: 7,16-dichloro-6,15-dihydroanthrazine-5,9,14,18-tetrone Other Names: Vat Blue BC, Vat Blue BCS, Cibanon Blue GF, Vat Blue 2RF[1] CAS Number: 130-20-1[4] Molecular Formula: C₂₈H₁₂Cl₂N₂O₄[4] Molecular Weight: 511.31 g/mol [4]
Physicochemical Properties
Vat Blue 6 is an aquamarine blue powder.[5] It is known for its stability under normal temperatures and pressures.[6] However, it should be kept away from strong oxidizing and reducing agents.[6] A summary of its key physical and chemical properties is presented in the table below.
| Property | Value | References |
| Physical State | Solid, Powder | [5] |
| Color | Aquamarine Blue / Brilliant Blue | [4][5] |
| Molecular Weight | 511.31 g/mol | [4] |
| Solubility | Insoluble in water, acetone, ethanol, and toluene. Slightly soluble in hot chloroform, 2-chlorophenol, and hot pyridine. | [1][3][5] |
| Behavior in H₂SO₄ | Brown in concentrated sulfuric acid, turning blue upon dilution. | [3][5] |
| Leuco Form Color | The alkaline-reduced leuco form is green-light yellow, while the acid-reduced leuco form is red-light blue. | [3][5] |
Spectroscopic Properties
Detailed experimental spectroscopic data for Vat Blue 6 is not widely available in the public domain. However, based on its chemical structure, the following spectroscopic characteristics can be anticipated:
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UV-Visible Spectroscopy: As a blue dye, Vat Blue 6 absorbs light in the orange-red region of the visible spectrum. The extensive π-conjugated system of the anthraquinone core is responsible for its color. The UV-Vis spectrum would be expected to show a strong absorption band in the 600-700 nm range.
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Infrared (IR) Spectroscopy: The IR spectrum would be characterized by strong carbonyl (C=O) stretching vibrations typical of quinones, as well as C=C stretching bands from the aromatic rings and C-N and C-Cl stretching vibrations.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H NMR spectrum would show signals in the aromatic region, corresponding to the protons on the anthraquinone backbone. The ¹³C NMR spectrum would display signals for the numerous aromatic carbons and the carbonyl carbons. Due to the molecule's symmetry, the number of unique signals may be less than the total number of carbons and hydrogens.
Experimental Protocols
Synthesis of Vat Blue 6
Several methods for the synthesis of Vat Blue 6 have been patented. A common approach involves the chlorination of indanthrone (Vat Blue 4).
Method 1: Chlorination in an Inert Aromatic Solvent [7]
This method is considered more environmentally friendly than older methods using sulfuric acid.
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Dispersion: A solid form of Vat Blue 4 is added to an aromatic inert solvent, such as o-dichlorobenzene, to form a solution or suspension. The mass ratio of solvent to Vat Blue 4 is typically between 2:1 and 10:1.
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Chlorination: Sulfonyl chloride is added to the mixture, with the temperature maintained between 20-40 °C. The molar ratio of Vat Blue 4 to sulfonyl chloride can range from 1:1.5 to 1:8. After the addition is complete, the reaction mixture is heated to 70-90 °C.
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Work-up: After the reaction is complete, water is added to dilute the reaction mixture. An alkali, such as sodium hydroxide (B78521) or sodium carbonate, is then added to adjust the pH to 7-10.
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Isolation: The solvent is removed by distillation, and the product is isolated by filtration. The filter cake is washed with hot water (70-90 °C) until the pH is between 5 and 8. The final product is then dried.
Method 2: Chlorination in Nitrobenzene (B124822) with an Iron Catalyst [8]
This older method provides a detailed example of the synthesis process.
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Reaction Setup: 100 parts of indanthrone are suspended in 1000 parts of dry nitrobenzene. 1.0 part of iron powder and 0.5 parts of iodine crystals are added as catalysts.
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Chlorination: Chlorine gas is passed through the suspension at a slow and uniform rate, starting at room temperature. The temperature of the reaction mixture may rise to approximately 42 °C. The chlorination is continued until a sample shows a chlorine content of 13.8-14.3%. This process can take 10-12 hours.
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Quenching and Filtration: 50 parts of soda ash are added to the reaction mixture, which is then filtered. The filter cake is washed with 300 parts of warm nitrobenzene.
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Purification: The nitrobenzene is removed from the filter cake by steam distillation. The remaining solid is filtered, washed to be alkali-free, and then boiled for 30 minutes with 1500 parts of 10% sulfuric acid to remove the iron catalyst.
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Final Isolation: The dichlorinated indanthrone is isolated by filtration, washed until acid-free, and then dried.
Below is a DOT script for a diagram illustrating the general synthesis workflow of Vat Blue 6.
Purification
Purification of vat dyes can be challenging due to their low solubility. Industrial purification often involves acid pasting, where the crude product is dissolved in concentrated sulfuric acid and then precipitated by dilution with water. For laboratory scale, recrystallization from a high-boiling point solvent in which the dye has some solubility at elevated temperatures, such as nitrobenzene or o-dichlorobenzene, may be attempted, though this can be difficult.
Vat Dyeing of Cotton Fabric
Vat Blue 6 is primarily used for dyeing cellulosic fibers like cotton. The dyeing process involves the reduction of the insoluble dye to its soluble leuco form, which can then penetrate the fiber.
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Vatting: The insoluble Vat Blue 6 powder is pasted with a dispersing agent and water. A solution of sodium hydroxide and a reducing agent, typically sodium hydrosulfite (Na₂S₂O₄), is added. The mixture is heated to 50-60 °C to convert the dye into its soluble leuco form.[9][10]
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Dyeing: The well-scoured cotton material is immersed in the dyebath containing the vatted dye. The temperature is maintained at 50-60 °C. The dyeing process is continued for 45-60 minutes to allow for dye penetration and fixation within the fibers.[10]
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Oxidation: After dyeing, the fabric is removed from the dyebath, squeezed, and exposed to air. This allows the soluble leuco form of the dye to oxidize back to its original insoluble pigment form, trapping it within the cotton fibers. This step can be accelerated by using chemical oxidizing agents like hydrogen peroxide or sodium perborate.
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Soaping: The dyed fabric is then treated with a hot soap or detergent solution. This step is crucial for removing any loosely adhering dye particles from the surface of the fibers and for developing the true color and improving the fastness properties of the dyeing.[9]
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Rinsing and Drying: The fabric is thoroughly rinsed with water and then dried.
The following DOT script visualizes the vat dyeing process.
Applications
Textile Industry
The primary application of Vat Blue 6 is in the dyeing of cotton and other cellulosic fibers, as well as their blends.[1][3] It imparts a brilliant blue color with excellent lightfastness (rated 7-8 on a scale of 8) and wash fastness.[11] It is used for dyeing yarn and fabrics for items that require high durability, such as towels and sheets.[12] It can also be processed into an organic pigment for use in inks and paints.[1]
Organic Electronics
Vat dyes, including Vat Blue 6, are being investigated for their potential use in organic electronics due to their high stability and semiconductor properties.
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Organic Photovoltaics (OPVs): Derivatives of Vat Blue 6 have been explored as acceptor materials in organic solar cells. Their good light absorption and electron transport properties are advantageous for this application.
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Dye-Sensitized Solar Cells (DSSCs): Vat Blue 6 derivatives are also being studied as sensitizer (B1316253) dyes in DSSCs, where they play a role in light absorption and initiating the generation of electricity.
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Organic Light-Emitting Diodes (OLEDs): Some research has investigated the use of Vat Blue 6 derivatives as potential emitters in OLEDs.
The following DOT script illustrates a general workflow for the fabrication of an organic solar cell, an area where Vat Blue 6 derivatives have shown potential.
Relevance to Drug Development
While Vat Blue 6 itself is not a therapeutic agent, its core anthraquinone structure is of interest in drug development, particularly in the field of photodynamic therapy (PDT).
Photodynamic Therapy Potential
Anthraquinones are known photosensitizers, meaning they can generate reactive oxygen species (ROS) upon exposure to light. This property is the basis of PDT, a cancer treatment modality. While specific studies on the PDT activity of Vat Blue 6 are limited, research on other anthraquinone derivatives suggests that this class of compounds could be explored for such applications. The development of new photosensitizers with strong absorption in the near-infrared region, good biocompatibility, and low dark toxicity is an active area of research.
Toxicology and Biocompatibility
The toxicological properties of Vat Blue 6 have not been extensively investigated.[6] However, some studies on vat dyes, including Vat Blue 6, have indicated low acute toxicity. For instance, the LD₅₀ value for oral application in rats is reported to be above 2000 mg/kg, and it is not found to be toxic to fish.[13] Mutagenicity data has been reported, but it was not possible to make a conclusive assessment from the available data.[6][13] Vat Blue 6 is not listed as a carcinogen by major regulatory agencies.[6] As with any chemical, appropriate safety precautions should be taken during handling, including the use of personal protective equipment to avoid skin and eye irritation and inhalation of the powder.[6]
Conclusion
Vat Blue 6 is a commercially important dye with a well-established role in the textile industry due to its excellent color and fastness properties. Its robust chemical structure and interesting photophysical properties have also led to its exploration in the field of organic electronics. For researchers in materials science and chemistry, Vat Blue 6 and its derivatives offer a platform for developing new functional materials. For those in drug development, while direct applications are not yet established, the anthraquinone core of Vat Blue 6 is a recognized pharmacophore with potential in areas such as photodynamic therapy, warranting further investigation into the biocompatibility and photosensitizing properties of this and related compounds.
References
- 1. sdinternational.com [sdinternational.com]
- 2. Vat Blue 6 Manufacturer in Mumbai, Vat Blue 6 Exporter [dyestuff.co.in]
- 3. Vat Blue 6, Vat Blue BC [xcwydyes.com]
- 4. VAT BLUE 6|CAS NO.130-20-1 [chinainterdyes.com]
- 5. Vat Blue BC/Blue KBC/Blue 6 Dye for Cotton Fabric Dyeing [ritan-chemical.com]
- 6. cncolorchem.com [cncolorchem.com]
- 7. CN111087833A - Industrial synthesis method of vat blue 6 - Google Patents [patents.google.com]
- 8. US2205418A - Process for the preparation of dichloroindanthrone - Google Patents [patents.google.com]
- 9. textilelearner.net [textilelearner.net]
- 10. 6-VAT Dyes | PDF | Dye | Dyeing [scribd.com]
- 11. admin.umt.edu.pk [admin.umt.edu.pk]
- 12. Vat Blue 6 - Vat Blue 2RF - Vat Blue BC from Emperor Chem [emperordye.com]
- 13. sdc.org.uk [sdc.org.uk]
